Cas no 6309-69-9 (Nsc41616)

• Product Name: Nsc41616
• CAS No: 6309-69-9
• MF: C₁₆H₃₀IN₂
• MW: 377.327276706696
• CID: 1644782
• PubChem ID: 24185658
• Update Time: 2025-04-21

Nsc41616 Chemical and Physical Properties

Names and Identifiers

• NSC41616
• 2ξ-methyl-2ξ-(3-trimethylammonio-propyl)-(3ac,7ac)-1,3,3a,4,7,7a-hexahydro-4r,7c-methano-isoindolium, diiodide
• 6309-69-9
• NSC-41616
• trimethyl-[3-(4-methyl-4-azoniatricyclo[5.2.1.02,6]dec-8-en-4-yl)propyl]azanium;iodide
• DTXSID70637120
• Nsc41616

• Inchi： 1S/C16H30N2.HI/c1-17(2,3)8-5-9-18(4)11-15-13-6-7-14(10-13)16(15)12-18;/h6-7,13-16H,5,8-12H2,1-4H3;1H/q+2;/p-1
• InChI Key： PNNXHGSLCSQHIX-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CCC[N+](C)(C)C)CC2C3C=CC(C3)C2C1

Computed Properties

• Exact Mass: 250.2411
• Monoisotopic Mass: 377.14537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: -1.05600